Cas no 869070-36-0 (3-methylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate)

• Product Name: 3-methylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate
• CAS No: 869070-36-0
• MF: C₁₃H₁₄N₂O₅S
• MW: 310.325662136078
• CID: 6140410
• PubChem ID: 7197005
• Update Time: 2025-08-03

3-methylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3-methylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate
• SR-01000017135
• AKOS024614491
• (3-methylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate
• SR-01000017135-1
• m-tolyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate
• 869070-36-0
• F1850-0003

• Inchi： 1S/C13H14N2O5S/c1-9-5-4-6-10(7-9)20-21(18,19)11-8-14(2)13(17)15(3)12(11)16/h4-8H,1-3H3
• InChI Key： XMJURYCLLKRWMO-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(N(C)C1=O)=O)(=O)(=O)OC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 310.06234272g/mol
• Monoisotopic Mass: 310.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives